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Compound of Interest

Compound Name: 2-Methyl-4-nitroquinoline 1-oxide

CAS No.: 4831-62-3

Cat. No.: B1209715

Get Quote

Compound Profile & The Solubility Paradox
2-Methyl-4-nitroquinoline 1-oxide (CAS: 4831-62-3) is a structural analog of the well-

characterized carcinogen 4-nitroquinoline 1-oxide (4-NQO). It is primarily utilized in two distinct

workflows: as a pro-carcinogen in oncological modeling (inducing squamous cell carcinoma)

and as an electrophilic scaffold in heterocyclic synthesis.

The Core Challenge: MNQO exhibits a "Solubility Paradox." It possesses high polarity due to

the N-oxide (

) and nitro moieties, yet the planar quinoline ring and the 2-methyl group confer significant
lipophilicity. This results in a compound that is soluble in dipolar aprotic solvents (DMSO, DMF)
but thermodynamically unstable in aqueous media, leading to rapid precipitation ("crashing
out") upon dilution.

Physicochemical Data Matrix[1][2]
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Parameter Value / Characteristic Notes

Appearance Yellow crystalline powder
Sensitive to light

(photodegradation).

DMSO Solubility ~38–60 mg/mL
Critical: Hygroscopic DMSO

reduces solubility drastically.

Ethanol Solubility 2–5 mg/mL
Poor. Heating required; often

precipitates upon cooling.

Water Solubility < 1 mg/mL (Insoluble)
Forms a suspension, not a

solution.

Reactivity Electrophile (C4 position)
Nitro group is a facile leaving

group for nucleophiles.

Module A: Biological Assay Optimization
Target Audience: In vivo researchers and cell biologists.

Issue: "My compound precipitates immediately when I add the DMSO stock to the culture

media or saline."

Root Cause: The hydrophobic effect. When the DMSO solvation shell is stripped away by water

molecules, the hydrophobic planar rings of MNQO aggregate instantly.

The "Golden Co-Solvent" Protocol (Self-Validating)
For animal studies or high-concentration cellular assays, simple DMSO/Water mixtures fail. You

must use a step-wise density gradient approach to maintain the micellar suspension.

Recommended Formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline

Step-by-Step Methodology:

Weighing: Weigh MNQO into a sterile amber glass vial (protect from light).

Solvation (The Anchor): Add 10% volume of anhydrous DMSO. Vortex vigorously until the

solution is perfectly clear and bright yellow. Checkpoint: If particles remain here, do not
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proceed. Sonicate at 37°C.

Stabilization: Add 40% volume of PEG300. Vortex. The solution will become viscous.

Emulsification: Add 5% volume of Tween 80. Vortex gently to avoid foaming.

Dilution:Slowly add 45% volume of pre-warmed (37°C) saline/PBS while vortexing.

Expert Insight: Do not change the order of addition. Adding saline before PEG/Tween will cause

irreversible precipitation.

Workflow Visualization: The Solubility Cascade
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Figure 1: Decision tree for preparing stable in vivo formulations. Adherence to the addition

order is critical to prevent "crashing out."

Module B: Synthetic Chemistry Troubleshooting
Target Audience: Medicinal Chemists.
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Issue: "The reaction yields are low, or the product oils out during workup."

Context: MNQO is typically used as an electrophile where the nitro group at position 4 is

displaced by a nucleophile (e.g., amines, thiols) via Nucleophilic Aromatic Substitution (

).

Protocol: Optimizing Reactions
Solvent Selection:

Avoid: Ethanol/Methanol (unless refluxing). The low solubility of MNQO at room

temperature slows reaction kinetics.

Preferred: DMF or Acetonitrile. These dissolve the MNQO completely, making the C4-nitro

group accessible.

Temperature Control:

The 2-methyl group provides steric hindrance adjacent to the ring nitrogen, but less so at

the C4 position. However, the N-oxide bond is thermally sensitive.

Limit: Do not exceed 80°C for prolonged periods to avoid deoxygenation (loss of the N-

oxide).

Workup (The "Oiling Out" Fix):

If the product oils out upon adding water to the DMF reaction mixture:

Decant the water.

Dissolve the oil in a minimal amount of Dichloromethane (DCM).

Dry over

.

Add Diethyl Ether or Hexane dropwise to induce crystallization.
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Mechanism Visualization: Nitro-Displacement
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Figure 2: The

pathway. The nitro group at C4 is displaced. Using dipolar aprotic solvents (DMF) ensures the
reactant remains in solution to facilitate the attack.

Frequently Asked Questions (FAQ)
Q1: Can I store the DMSO stock solution at 4°C? A:No. DMSO freezes at ~19°C. Repeated

freeze-thaw cycles from a refrigerator can induce precipitation and water absorption

(hygroscopicity). Store aliquots at -20°C or -80°C in tightly sealed, amber vials. Once thawed,

use immediately; do not refreeze.

Q2: The compound turned from yellow to brown/orange. Is it still good? A: This indicates

photodegradation or reduction. Quinoline 1-oxides are light-sensitive.[1] If the color shift is

significant, check purity via LC-MS. If the characteristic N-oxide peak (M+16 relative to parent

quinoline) is diminished, discard the batch.

Q3: Is this compound toxic? A:Yes, highly. Like its parent 4-NQO, 2-Methyl-4-nitroquinoline 1-
oxide should be treated as a potent mutagen and carcinogen. It forms DNA adducts after

metabolic reduction.[2] Handle only in a biosafety cabinet (BSC) with double nitrile gloves.

Q4: Why does the solubility data for 4-NQO differ slightly from my results with the 2-methyl

derivative? A: The 2-methyl group adds lipophilicity (hydrophobicity). While 4-NQO might

tolerate a slightly higher water percentage, the 2-methyl derivative will precipitate faster. Always

err on the side of higher organic co-solvent ratios (PEG/Tween) compared to standard 4-NQO

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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